Cas no 53865-58-0 (methyl 4-[(phenylcarbamoyl)amino]benzoate)

methyl 4-[(phenylcarbamoyl)amino]benzoate structure
53865-58-0 structure
Product Name:methyl 4-[(phenylcarbamoyl)amino]benzoate
CAS No:53865-58-0
MF:C15H14N2O3
MW:270.283263683319
CID:939273
PubChem ID:350290
Update Time:2025-04-19

methyl 4-[(phenylcarbamoyl)amino]benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-[(phenylcarbamoyl)amino]benzoate
    • methyl 4-(phenylcarbamoylamino)benzoate
    • 4-(3-phenylureido)benzoic acid methyl ester
    • 4-(N'-Phenyl-ureido)-benzoesaeure-methylester
    • 4-(N'-phenyl-ureido)-benzoic acid methyl ester
    • AC1L6VYH
    • HMS1540K06
    • methyl 4-[(anilinocarbonyl)amino]benzoate
    • NSC509297
    • Oprea1_195755
    • SureCN4112603
    • TimTec1_002338
    • DTXSID80325501
    • NSC-509297
    • BRD-K73340063-001-01-9
    • AKOS003000850
    • SCHEMBL4112603
    • DA-32531
    • 53865-58-0
    • Inchi: 1S/C15H14N2O3/c1-20-14(18)11-7-9-13(10-8-11)17-15(19)16-12-5-3-2-4-6-12/h2-10H,1H3,(H2,16,17,19)
    • InChI Key: FFIFKLISGYQJIC-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(=CC=1)NC(NC1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 270.10052
  • Monoisotopic Mass: 270.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 67.43
  • LogP: 3.26320
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